2-(4-Chloro-3-(chlorosulfonyl)benzoyl)benzoic acid

• IUPAC Name: 2-(4-chloro-3-chlorosulfonylbenzoyl)benzoic acid
• InChI: InChI=1S/C14H8Cl2O5S/c15-11-6-5-8(7-12(11)22(16,20)21)13(17)9-3-1-2-4-10(9)14(18)19/h1-7H,(H,18,19)
• InChI Key: PYSORILUZXWKON-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)C2=CC(=C(C=C2)Cl)S(=O)(=O)Cl)C(=O)O
• Molecular Formula: C14H8Cl2O5S
• DSSTOX Substance ID: DTXSID20988270
• Molecular Weight: 359.2 g/mol
• CAS RN: 68592-12-1

Description

“2-(4-Chloro-3-(chlorosulfonyl)benzoyl)benzoic acid” is a chemical compound with the molecular formula C14H8Cl2O5S and a molecular weight of 359.18. It is a derivative of benzoic acid, which has been substituted with chlorosulfonyl groups.

Molecular Structure Analysis

The molecular structure of “2-(4-Chloro-3-(chlorosulfonyl)benzoyl)benzoic acid” consists of a benzoic acid core, with chlorosulfonyl groups attached to the benzene ring. This structure contributes to its unique chemical properties.

Physical And Chemical Properties Analysis

This compound is characterized by a molecular weight of 359.18 and a molecular formula of C14H8Cl2O5S. Other physical and chemical properties such as solubility, melting point, and boiling point are not explicitly stated in the available resources.

Scientific Research Applications

Preparation of Polymer Bound Transfer Hydrogenation Catalysts

. These catalysts are significant in the field of green chemistry, as they facilitate the reduction of unsaturated compounds using hydrogen donors instead of molecular hydrogen, thus offering a safer and more environmentally friendly approach to hydrogenation reactions.

Synthesis of 4-(Carboxymethyl-sulfamoyl)-benzoyladenosine

2-(4-Chloro-3-(chlorosulfonyl)benzoyl)benzoic acid: , a compound that could have potential applications in medicinal chemistry, particularly in the design of drug molecules or biochemical probes.

Sulfonation Agent for γ-Cyclodextrin

. Sulfonated cyclodextrins have enhanced water solubility and can form complexes with various pharmaceuticals, which is beneficial for increasing the solubility and stability of drugs.

Intermediate in Chlorthalidone Synthesis

, a diuretic medication used to treat high blood pressure and edema. This highlights its importance in the pharmaceutical industry for the production of life-saving medications.

Catalyzing Living Radical Polymerizations

2-(4-Chloro-3-(chlorosulfonyl)benzoyl)benzoic acid: . This application is crucial in polymer science for creating polymers with well-defined structures and properties.

Reagent in Chemical Synthesis

.

Safety and Hazards

While specific safety and hazard information for “2-(4-Chloro-3-(chlorosulfonyl)benzoyl)benzoic acid” is not available, compounds of similar structure can pose hazards such as skin corrosion or irritation, serious eye damage, and specific target organ toxicity.

Mechanism of Action

Target of Action

The primary target of 2-(4-Chloro-3-(chlorosulfonyl)benzoyl)benzoic acid is the Na+/Cl- symporter in the cortical diluting segment of the ascending limb of the loop of Henle . This symporter plays a crucial role in the reabsorption of sodium and chloride ions in the kidneys.

Mode of Action

2-(4-Chloro-3-(chlorosulfonyl)benzoyl)benzoic acid acts as an inhibitor of the Na+/Cl- symporter . By binding to this symporter, it prevents the reabsorption of sodium and chloride ions, leading to their excretion in the urine. This results in a decrease in extracellular fluid and plasma volume, a process known as diuresis .

Result of Action

The primary result of the action of 2-(4-Chloro-3-(chlorosulfonyl)benzoyl)benzoic acid is diuresis, or increased urine production . This can lead to a decrease in blood volume and blood pressure. At the cellular level, the inhibition of the Na+/Cl- symporter disrupts the ionic balance across the cell membranes in the kidneys.